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Compound of Interest

Compound Name: 2-Heptanol

Cat. No.: B7766584

Introduction

2-Heptanol (CAS No: 543-49-7), also known as amyl methyl carbinol or 1-methylhexanol, is a
secondary alcohol characterized as a clear, colorless liquid with a mild, fresh, lemon-like odor.
[1][2] It is sparingly soluble in water but soluble in most organic liquids.[1][3][4][5] Due to its
properties, 2-Heptanol finds application as a solvent for various resins, a flotation agent in ore
processing, and as a fragrance and flavoring agent.[1][3][6][7] This guide provides an in-depth
overview of the toxicological data and essential safety handling protocols for 2-Heptanol,
intended for researchers, scientists, and professionals in drug development and other relevant
scientific fields. Adherence to these safety guidelines is crucial to minimize risks associated
with its handling and use.

Section 1: Toxicological Profile

The toxicological profile of 2-Heptanol indicates that it is moderately toxic and poses hazards
primarily related to skin and eye irritation, and potential respiratory effects upon inhalation. The
available data on its chronic effects, such as carcinogenicity and reproductive toxicity, are
limited.

Quantitative Toxicological Data

The following table summarizes the key quantitative toxicity values for 2-Heptanol from animal
studies.
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Toxicity

i Test Species Route Value Reference(s)

Endpoint
Acute Oral

o Oral 2580 mg/kg [81[9]
Toxicity (LD50)
Acute Dermal ) 1780 - 1800

o Rabbit Dermal 9]
Toxicity (LD50) mg/kg

Acute Toxicity

o Oral: The acute oral toxicity of 2-Heptanol is considered low, with a reported LD50 value of
2580 mg/kg in rats.[8][9]

o Dermal: The compound is classified as harmful in contact with skin.[1][3][10] The dermal
LD50 in rabbits is approximately 1800 mg/kg.[9]

« Inhalation: While specific LC50 data is not readily available, inhalation of 2-Heptanol vapors
may cause respiratory tract irritation, coughing, and sore throat.[2][11] Excessive exposure
can lead to symptoms such as drowsiness, headache, and incoordination.[12]

Skin and Eye Irritation

o Skin Irritation: 2-Heptanol is classified as a skin irritant.[1][3][10] Prolonged or repeated

contact can defat the skin, leading to dryness or cracking.[2][3]

o Eye Irritation: The substance causes serious eye irritation, characterized by redness and
pain.[1][2][3][10]

Sensitization

There is no conclusive data to suggest that 2-Heptanol is a skin sensitizer.[3][11] Generally,
aliphatic alcohols are considered to have a very low potential for causing skin sensitization in

humans.[13]

Mutagenicity and Carcinogenicity
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o Mutagenicity: There is no available data regarding the mutagenic potential of 2-Heptanol.[3]
[8][11]

o Carcinogenicity: 2-Heptanol is not listed as a carcinogen by major regulatory bodies,
including the International Agency for Research on Cancer (IARC), the National Toxicology
Program (NTP), or the Occupational Safety and Health Administration (OSHA).[8][11]

Reproductive and Developmental Toxicity

Data on the reproductive and developmental effects of 2-Heptanol are not available.[3][11]

Specific Target Organ Toxicity (STOT)

o Single Exposure: The primary target organ for single exposure is the respiratory system, with
effects including irritation.[2][11]

o Repeated Exposure: Repeated dermal exposure can lead to skin defatting and dermatitis.[2]

[3]

Section 2: Experimental Methodologies

Detailed experimental protocols for the toxicological studies of 2-Heptanol are not extensively
published in publicly available literature. The data is primarily derived from standardized safety
assessments. The methodologies for determining endpoints like LD50 typically follow
internationally recognized guidelines, such as those established by the Organisation for
Economic Co-operation and Development (OECD).

A generalized workflow for an acute oral toxicity study is outlined below.
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Caption: Generalized workflow for an acute oral toxicity (LD50) study.
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Section 3: Safety Handling and Exposure Control

Proper handling of 2-Heptanol is essential to ensure personnel safety. This involves a
combination of engineering controls, appropriate personal protective equipment (PPE), and
safe work practices.

Exposure Control and Personal Protection Summary

Control Parameter Recommendation Reference(s)

Use in a well-ventilated area

) ) with local exhaust. Eyewash
Engineering Controls ] [31[91[14]

stations and safety showers

must be available.

) Wear chemical safety goggles
Eye/Face Protection [2][3][8][9][10]
or glasses.

Wear impervious gloves (e.qg.,
Skin Protection Nitrile rubber) and protective [21[3][8]1[9][10][15]
clothing.

Use a NIOSH-approved
respirator with an organic
vapor cartridge (e.g., type
Respiratory Protection P ) g' (, g. P [2][3][10]
ABEK) if ventilation is
inadequate or high

concentrations are present.

Wash hands thoroughly after
General Hygiene handling. Do not eat, drink, or [2][9]

smoke in work areas.

Handling and Storage

o Handling: Keep away from heat, sparks, open flames, and other ignition sources.[3][4][9][10]
[16] All equipment used for handling must be grounded to prevent static discharge.[4][8][16]
Avoid contact with skin and eyes and inhalation of vapors.[3][9][16]
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« Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[8][9][10]

[15] Keep separated from incompatible materials such as strong oxidants, acids, and acid

chlorides.[2][3][10]

Risk Assessment

(Review SDS and procedures)

Implement Engineering Controls
(Fume hood, ventilation)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Chemical Handling

(Ground equipment, avoid splashes,
keep containers closed)

Storage
(Cool, dry, ventilated area,
away from oxidants)

Waste Disposal
(Follow local regulations for
hazardous waste)
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Caption: A workflow for the safe handling and storage of 2-Heptanol.

Section 4: Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an emergency involving 2-Heptanol.

First-Aid Measures

 Inhalation: Move the affected person to fresh air and allow them to rest.[2][3][8]

» Skin Contact: Immediately remove all contaminated clothing.[8][16] Wash the affected skin
area thoroughly with plenty of soap and water.[2][3][8][10][16]

o Eye Contact: Rinse cautiously with water for several minutes.[2][3][8][16] If contact lenses
are present, remove them if it is easy to do so and continue rinsing.[2][3][16] Seek immediate
medical attention.[2][3][16]

 Ingestion: Rinse the mouth with water.[2][3] Do NOT induce vomiting.[2][3][8] Give one or
two glasses of water to drink.[2][3]

Spill Management

In case of a spill, eliminate all ignition sources.[4] Wear appropriate PPE, including respiratory
protection.[2][3] Absorb the spill with a non-combustible, inert material such as sand or earth,

and collect it into a suitable container for disposal using non-sparking tools.[3][4][8][9] Ensure

the area is well-ventilated.[9]

Fire-Fighting Measures
2-Heptanol is a combustible liquid with a flash point of approximately 64-71°C.[2][3][8]
» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[2][4][10] Water spray can be used to cool fire-exposed containers but may be
ineffective at extinguishing the fire itself.[4][9]

e Hazards: Vapors are heavier than air and may form explosive mixtures with air, especially
above the flash point.[2]
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Caption: Logic diagram for first aid and emergency response to 2-Heptanol incidents.

Conclusion

2-Heptanol presents moderate health hazards, primarily as a skin, eye, and respiratory irritant.
While data on its long-term toxicity is scarce, the acute toxicity data underscores the
importance of minimizing direct contact and inhalation. By implementing robust engineering
controls, consistently using appropriate personal protective equipment, and adhering to
established safe handling and emergency procedures, researchers and scientists can
effectively manage the risks associated with the use of 2-Heptanol in a laboratory or industrial
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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